BENGHE Foundational & Exploratory

Check Availability & Pricing

2,6-Heptanedione physical and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Heptanedione

Cat. No.: B080457

An In-depth Technical Guide to 2,6-Heptanedione: Core Physical and Chemical Properties

For researchers, scientists, and professionals in drug development, a thorough understanding
of the fundamental properties of chemical compounds is paramount. This guide provides a
detailed overview of the physical and chemical characteristics of 2,6-heptanedione, complete
with experimental protocols and graphical representations of its synthesis.

Core Properties

2,6-Heptanedione, also known as heptane-2,6-dione, is a diketone with the chemical formula
C7H1202.[1] It presents as a white crystalline solid or a colorless oil that crystallizes upon
standing.[2][3] This compound is soluble in benzene, ether, ethanol, and water.[2]

Physical and Chemical Data Summary

The key quantitative properties of 2,6-heptanedione are summarized in the tables below for
easy reference and comparison.

Table 1: General and Physical Properties of 2,6-Heptanedione
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Property Value Reference
Molecular Formula C7H1202 [11[4115]
Molecular Weight 128.17 g/mol [4]
Monoisotopic Mass 128.083729621 Da [5]
Appearance White crystals / Colorless oil [2][3]
Melting Point 32-34 °C [2][3]
Boiling Point 221-224 °C (at 1 atm) [2]
96.5-97 °C (at 1.33 kPa) [2]

Relative Density 0.9399 g/cm? (at 37/4 °C) [2]
Refractive Index 1.4277 (at 37 °C) [2]
Topological Polar Surface Area  34.1 A2 [5]
Rotatable Bond Count 4 [5]
Hydrogen Bond Acceptor

CZuntg p : ]
Complexity 102 [5]

Table 2: Spectroscopic Data

Data Type

Sourcel/ldentifier

National Institute of Standards and Technology

Mass Spectrum (electron ionization)

(NIST)[6]
1H NMR Predicted
13C NMR Predicted

Experimental Protocols: Synthesis of 2,6-
Heptanedione
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The synthesis of 2,6-heptanedione can be achieved through various routes. Below are
detailed methodologies for two distinct experimental protocols.

Synthesis from Diketene and Formaldehyde

This process involves the reaction of diketene with formaldehyde in an aqueous medium.[3]
Materials:

o Diketene

o Formaldehyde

e Sodium Chloride (NaCl)

e Benzene

e Saturated Sodium Bicarbonate (NaHCOs) solution

o Saturated Sodium Chloride (NaCl) solution

Procedure:

e React 2 moles of diketene with 1 mole of formaldehyde in water. The reaction is conducted
at a temperature between 0 °C and 100 °C, preferably between 20 °C and 60 °C, for a period
of 4 to 48 hours.[3]

 After the reaction is complete, cool the mixture to room temperature.

o Saturate the reaction mixture with approximately 350 g of NaCl to precipitate the product as
an oil.[3]

o Extract the precipitated oil three times with 250 ml portions of benzene.[3]

e Combine the benzene extracts and wash them once with 100 ml of saturated NaHCOs
solution, followed by one wash with 100 ml of saturated NaCl solution.[3]

* Remove the benzene solvent using a rotary evaporator at a bath temperature of 40 °C.[3]
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« Distill the resulting residue over a 10 cm Vigreux column under water pump vacuum to yield
2,6-heptanedione as a colorless oil, which crystallizes upon standing.[3]

Synthesis from N*,N>-dimethoxy-N?*,N>-
dimethylglutaramide

This method utilizes a Grignard reaction for the formation of the diketone.[7]
Materials:

e N1 ,N>-dimethoxy-N?,N>-dimethylglutaramide

e Methyl magnesium bromide (in THF)

¢ Dry Tetrahydrofuran (THF)

e 1% Hydrochloric Acid (HCI) agueous solution

» Ethyl acetate

e Brine

e Anhydrous Sodium Sulfate (Na2S0a4)

Procedure:

Prepare a stirred solution of N*,N>-dimethoxy-N?,N>-dimethylglutaramide (55 g, 0.252 mol) in
800 mL of dry THF in a reaction flask.[7]

e Cool the solution to 0 °C in an ice bath.

e Over a period of 30 minutes, add methyl magnesium bromide (250 mL, 0.756 mol) to the
stirred solution.[7]

 After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for 2 hours.[7]
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e Quench the reaction by adding 50 mL of water, followed by 300 mL of 1% HCI aqueous
solution.[7]

» Extract the mixture three times with 1000 mL portions of ethyl acetate.[7]
o Combine the organic layers and wash with 1% HCI aqueous solution, followed by brine.[7]

e Dry the organic phase over anhydrous Naz=SOa, filter, and concentrate under reduced
pressure.[7]

 Purify the crude product by silica gel column chromatography (using 10-50% ethyl acetate in
petroleum ether as eluent) to afford heptane-2,6-dione.[7]

Mandatory Visualizations

The following diagrams illustrate the experimental workflows for the synthesis of 2,6-
heptanedione.
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Reaction Setup
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Caption: Synthesis workflow of 2,6-Heptanedione from Diketene and Formaldehyde.
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Grignard Reaction
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Caption: Synthesis workflow of 2,6-Heptanedione via Grignard Reaction.
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Safety and Handling
2,6-Heptanedione is associated with several hazard classifications. It is known to cause skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4]

Precautionary Measures:

o Handling: Use only in well-ventilated areas. Avoid breathing dust, fumes, or vapors. Wash
hands and any exposed skin thoroughly after handling. Wear protective gloves, clothing, and
eye/face protection.[8]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat, sparks, open flames, and hot surfaces.[8][9]

e First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If irritation persists, get medical advice.[4]

o Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical attention.

[4]

o Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[4]

This guide provides a foundational understanding of 2,6-heptanedione, equipping researchers
with the essential data and methodologies for their work. For more detailed information,
consulting the cited sources is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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